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Compound of Interest

Compound Name: CB-64D

Cat. No.: B15620190

Get Quote

Application Notes and Protocols for CB-64D
For Researchers, Scientists, and Drug Development Professionals

Introduction
CB-64D is a potent and highly selective sigma-2 (σ2) receptor agonist.[1] It is a valuable

research tool for investigating the physiological and pathophysiological roles of the σ2 receptor.

Notably, CB-64D has been shown to induce a novel form of apoptosis in cancer cells, making it

a compound of interest in oncology and drug development.[2][3] These application notes

provide detailed protocols for the proper handling, dissolution, and storage of CB-64D to

ensure its stability and efficacy in experimental settings.

Physicochemical Properties of CB-64D
A clear understanding of the physicochemical properties of CB-64D is essential for its effective

use in research.
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Property Value Source

Full Chemical Name

(+)-1R,5R-(E)-8-Benzylidene-

5-(3-hydroxyphenyl)-2-

methylmorphan-7-one

[1]

Molecular Formula C24H27NO2 Deduced from structure[4][5]

Molecular Weight 361.48 g/mol Calculated from formula

Binding Affinity (Ki)
σ1 Receptor: 3063 nM; σ2

Receptor: 16.5 nM
[1]

Selectivity
~185-fold for σ2 over σ1

receptor
[1]

Dissolving CB-64D: A Step-by-Step Protocol
CB-64D, like many small molecule inhibitors, may have limited aqueous solubility. The

following protocol outlines the recommended procedure for dissolving CB-64D for in vitro

experiments.

Materials:

CB-64D powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)

Protocol:

Initial Solubilization in DMSO:

Begin by dissolving CB-64D in 100% anhydrous DMSO to create a high-concentration

stock solution. A common starting concentration is 10 mM.
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To prepare a 10 mM stock solution, add the appropriate volume of DMSO to your vial of

CB-64D powder. For example, to make 1 mL of a 10 mM stock solution, you would add 1

mL of DMSO to 3.61 mg of CB-64D.

Ensure Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Visually inspect the solution for any undissolved particles.

If particulates remain, gentle warming in a 37°C water bath for 5-10 minutes or brief

sonication can be used to facilitate dissolution.

Preparation of Working Solutions:

It is recommended to perform serial dilutions of the high-concentration DMSO stock

solution in DMSO to achieve intermediate concentrations before the final dilution into

aqueous buffer or cell culture media. This helps to prevent precipitation of the compound.

For cell-based assays, the final concentration of DMSO should be kept low (ideally ≤

0.1%) to avoid solvent-induced toxicity. Always include a vehicle control (containing the

same final concentration of DMSO) in your experiments.

Storage and Stability of CB-64D Solutions
Proper storage is critical to maintain the integrity and activity of CB-64D.
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Storage Form
Recommended
Temperature

Duration Notes

Solid Powder -20°C Up to 1 year

Store in a desiccated

environment to

prevent hydration.

DMSO Stock Solution -20°C or -80°C
Up to 6 months

(estimated)

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.

Use tightly sealed

vials to prevent DMSO

from absorbing water.

Aqueous Working

Solutions
2-8°C Use immediately

It is not recommended

to store CB-64D in

aqueous solutions for

extended periods due

to the potential for

precipitation and

degradation.

Note: Specific long-term stability data for CB-64D in solution is not readily available. The

provided durations are estimations based on general guidelines for small molecule inhibitors. It

is recommended that researchers perform their own stability assessments for long-term

experiments.

Experimental Workflow for In Vitro Apoptosis Assay
The following is a generalized workflow for assessing the apoptotic effects of CB-64D on a

cancer cell line.
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Experimental Workflow: CB-64D Induced Apoptosis Assay

Preparation

Treatment

Analysis

1. Cell Culture
(e.g., MCF-7, SK-N-SH)

2. Prepare CB-64D Stock
(10 mM in DMSO)

3. Serial Dilutions
(in culture medium)

4. Seed Cells in Plates

5. Treat Cells with CB-64D
(and vehicle control)

6. Incubate
(e.g., 24-72 hours)

7. Apoptosis Assay
(e.g., Annexin V staining, TUNEL)

8. Data Acquisition
(e.g., Flow Cytometry, Microscopy)

9. Data Analysis

Click to download full resolution via product page

A generalized workflow for studying CB-64D-induced apoptosis in vitro.
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Signaling Pathway of CB-64D-Induced Apoptosis
CB-64D, as a σ2 receptor agonist, induces apoptosis through a unique, caspase-independent

pathway.[2][3][6] This pathway is also independent of p53 and does not involve the release of

cytochrome-C from the mitochondria, distinguishing it from classical apoptotic mechanisms.[3]

[6]

Proposed Signaling Pathway of CB-64D-Induced Apoptosis

Cancer Cell

Key Features

CB-64D

Sigma-2 Receptor

Agonist Binding

Unknown
Downstream Effectors

Caspase-Independent
Apoptosis

Autophagy
(Potential Involvement)

Does NOT involve Caspase activation Does NOT involve Cytochrome-C release Independent of p53 status
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A diagram illustrating the proposed caspase-independent apoptotic pathway initiated by CB-
64D.

Disclaimer: This document is intended for research use only. The information provided is based

on currently available scientific literature. Researchers should always consult the latest

publications and exercise their own professional judgment when designing and conducting

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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